Paeonolide
Paeonolide
Paeonolide is a glycoside.
Brand Name:
Vulcanchem
CAS No.:
72520-92-4
VCID:
VC21194577
InChI:
InChI=1S/C20H28O12/c1-8(21)10-4-3-9(28-2)5-12(10)31-20-18(27)16(25)15(24)13(32-20)7-30-19-17(26)14(23)11(22)6-29-19/h3-5,11,13-20,22-27H,6-7H2,1-2H3/t11-,13+,14-,15+,16-,17+,18+,19-,20+/m0/s1
SMILES:
CC(=O)C1=C(C=C(C=C1)OC)OC2C(C(C(C(O2)COC3C(C(C(CO3)O)O)O)O)O)O
Molecular Formula:
C20H28O12
Molecular Weight:
460.4 g/mol
Paeonolide
CAS No.: 72520-92-4
Cat. No.: VC21194577
Molecular Formula: C20H28O12
Molecular Weight: 460.4 g/mol
* For research use only. Not for human or veterinary use.
Specification
| Description | Paeonolide is a glycoside. |
|---|---|
| CAS No. | 72520-92-4 |
| Molecular Formula | C20H28O12 |
| Molecular Weight | 460.4 g/mol |
| IUPAC Name | 1-[4-methoxy-2-[(2S,3R,4S,5S,6R)-3,4,5-trihydroxy-6-[[(2S,3R,4S,5S)-3,4,5-trihydroxyoxan-2-yl]oxymethyl]oxan-2-yl]oxyphenyl]ethanone |
| Standard InChI | InChI=1S/C20H28O12/c1-8(21)10-4-3-9(28-2)5-12(10)31-20-18(27)16(25)15(24)13(32-20)7-30-19-17(26)14(23)11(22)6-29-19/h3-5,11,13-20,22-27H,6-7H2,1-2H3/t11-,13+,14-,15+,16-,17+,18+,19-,20+/m0/s1 |
| Standard InChI Key | IDZZECHGWAZTIB-NYBIBFQCSA-N |
| Isomeric SMILES | CC(=O)C1=C(C=C(C=C1)OC)O[C@H]2[C@@H]([C@H]([C@@H]([C@H](O2)CO[C@H]3[C@@H]([C@H]([C@H](CO3)O)O)O)O)O)O |
| SMILES | CC(=O)C1=C(C=C(C=C1)OC)OC2C(C(C(C(O2)COC3C(C(C(CO3)O)O)O)O)O)O |
| Canonical SMILES | CC(=O)C1=C(C=C(C=C1)OC)OC2C(C(C(C(O2)COC3C(C(C(CO3)O)O)O)O)O)O |
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